Cas no 2228355-20-0 (4-(4-methyloxan-4-yl)oxane-4-carboxylic acid)

• Product Name: 4-(4-methyloxan-4-yl)oxane-4-carboxylic acid
• CAS No: 2228355-20-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5960093
• PubChem ID: 165624268
• Update Time: 2025-06-08

4-(4-methyloxan-4-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyloxan-4-yl)oxane-4-carboxylic acid
• EN300-1778381
• 2228355-20-0

• Inchi： 1S/C12H20O4/c1-11(2-6-15-7-3-11)12(10(13)14)4-8-16-9-5-12/h2-9H2,1H3,(H,13,14)
• InChI Key： KSUOBGSMAVPAQF-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(4-methyloxan-4-yl)oxane-4-carboxylic acid

Introduction to 4-(4-Methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic Acid (CAS No. 2228355-20-0)

4-(4-Methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid (CAS No. 2228355-20-0) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid is composed of a tetrahydrofuran ring and a tetrahydropyran ring, both of which are functionalized with methyl and carboxylic acid groups. The presence of these functional groups imparts the compound with specific chemical properties and reactivity profiles, making it an interesting target for synthetic chemists and drug developers alike.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing tetrahydrofuran and tetrahydropyran moieties. These cyclic ethers are known to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The introduction of methyl and carboxylic acid groups further enhances the potential therapeutic applications of these compounds by modulating their physicochemical properties and biological activities.

The synthesis of 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid has been reported in several studies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the tetrahydropyran ring, followed by selective functionalization to introduce the methyl and carboxylic acid groups. This synthetic route not only provides high yields but also allows for the facile preparation of structurally diverse analogs, which can be screened for their biological activities.

The biological evaluation of 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid has revealed promising results. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and colitis.

Beyond its anti-inflammatory properties, 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid has also shown potential as an anti-cancer agent. In vitro assays have indicated that it can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anti-cancer activity is currently under investigation but is believed to involve the modulation of cell signaling pathways involved in apoptosis and cell cycle regulation.

The neuroprotective effects of 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid have also been explored. Studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its direct biological activities, 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid has also been investigated as a pharmacological tool for studying cellular processes. Its ability to modulate specific signaling pathways makes it a valuable probe for elucidating the mechanisms underlying various physiological and pathological conditions.

The safety profile of 4-(4-methyltetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development as a therapeutic agent.

In conclusion, 4-(4-methyltetrahydro-2H-pyran-4-y l)tetrahydro - 2 H - pyr an - 4 - car box yli c aci d (CAS No . 2 2 8355 - 0) is a multifaceted compound with a wide range of potential applications in medicine and biology. Its unique structural features, coupled with its diverse biological activities, make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.